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Introduction
The RuvA protein is a critical component of the bacterial DNA repair and recombination

machinery. As part of the RuvABC complex, it plays a pivotal role in the recognition and

processing of Holliday junctions, four-way DNA intermediates that arise during homologous

recombination. Understanding the structural nuances of RuvA across different bacterial species

can provide valuable insights into its mechanism of action and may inform the development of

novel antimicrobial agents that target this essential pathway. This guide presents a comparative

structural analysis of RuvA proteins from several key bacterial species, highlighting conserved

features and notable differences.
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I. Comparative Structural and Physicochemical
Properties
The following table summarizes key quantitative data for RuvA proteins from Escherichia coli,

Mycobacterium tuberculosis, Thermus thermophilus, and Pseudomonas aeruginosa. These

species represent a range of bacterial phyla and lifestyles, from a common gut bacterium to a

major human pathogen and a thermophile.

Property
Escherichia
coli K12

Mycobacteriu
m tuberculosis
H37Rv

Thermus
thermophilus
HB8

Pseudomonas
aeruginosa
PAO1

Amino Acid

Count
203 196 191 201

Molecular Weight

(kDa)
22.2 21.0 20.4 22.0

Quaternary

Structure

Tetramer,

Octamer

Tetramer,

Octamer

Tetramer,

Octamer

Tetramer,

Octamer

PDB ID

(Representative)
1C7Y 2H5X

Not available in

searches

Not available in

searches

Crystallographic

Data

Space Group C2 P42212
Not available in

searches

Not available in

searches

Unit Cell (a, b, c

in Å)
148, 148, 106

137.6, 137.6,

89.0

Not available in

searches

Not available in

searches

Resolution (Å) 6.0 2.7
Not available in

searches

Not available in

searches

II. Structural Domains and Key Motifs
The RuvA monomer from all examined species folds into a three-domain architecture, a feature

that is highly conserved.[1] These domains are crucial for its function in recognizing and
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binding to Holliday junctions and interacting with the RuvB helicase.

Domain I (N-terminal domain): This domain is involved in tetramerization and contains a

crucial "acidic pin" (typically composed of glutamic acid and aspartic acid residues) that is

thought to play a role in separating the DNA strands at the junction.[2][3]

Domain II (Central domain): This domain contains two copies of a helix-hairpin-helix (HhH)

motif.[4] These motifs are responsible for non-sequence-specific DNA binding by interacting

with the phosphate backbone of the DNA arms of the Holliday junction.

Domain III (C-terminal domain): This domain is implicated in the interaction with the RuvB

protein, forming the RuvAB complex that drives branch migration.[5]

While the overall three-domain structure is conserved, there is variability in the amino acid

sequences between species. For instance, the RuvA protein from P. aeruginosa shares 55%

amino acid identity with its E. coli counterpart.[3] Despite this sequence divergence, the critical

structural motifs, such as the HhH motifs and the acidic pin, are generally well-conserved,

underscoring their functional importance.

III. Quaternary Structure: A Tale of Tetramers and
Octamers
A fascinating aspect of RuvA structure is its ability to form both tetrameric and octameric

complexes. The RuvA tetramer presents a concave surface with four grooves that can

accommodate the four arms of a Holliday junction.[6] However, structural studies have also

revealed that two RuvA tetramers can sandwich a Holliday junction, forming an octameric

complex.[7] This octameric state has been observed for RuvA from Mycobacterium leprae and

is also indicated for M. tuberculosis RuvA.[1][5] In contrast, early crystal structures of E. coli

RuvA complexed with a Holliday junction showed a single tetramer.[7] This difference in

oligomeric state may have functional implications for the assembly and activity of the RuvAB

complex in different bacterial species.

IV. The RuvABC Pathway: A Coordinated Process of
Holliday Junction Resolution
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The RuvA protein functions as part of the larger RuvABC system to resolve Holliday junctions.

The process is a highly coordinated signaling and enzymatic cascade.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1169077/docs?utm_src=pdf-body#comparative-structural-analysis-of-ruva-proteins-from-different-bacterial-species
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169077?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Holliday Junction RuvA TetramerRecognition & Binding

RuvAB Complex

Recruitment

RuvC Dimer (Resolvase)Recruitment

RuvB Hexameric Rings

Resolved DNA ProductsCleavage (Resolution)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169077?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gene Cloning

Protein Expression

Protein Purification

Verification

Amplify ruvA gene by PCR
and clone into an expression vector

(e.g., pET vector with a His-tag).

Transform the expression vector
into a suitable E. coli strain

(e.g., BL21(DE3)).

Grow bacterial culture to
mid-log phase (OD600 ~0.6).

Induce protein expression with IPTG
and continue incubation at a lower

temperature (e.g., 16-25°C) overnight.

Harvest cells by centrifugation.

Resuspend cell pellet and lyse cells
(e.g., by sonication or high-pressure homogenization).

Clarify the lysate by ultracentrifugation.

Load the supernatant onto a
Ni-NTA affinity chromatography column.

Wash the column to remove
non-specifically bound proteins.

Elute the His-tagged RuvA protein
using an imidazole gradient.

Further purify the protein by
size-exclusion chromatography.

Verify protein purity and molecular weight
by SDS-PAGE.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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